Cas no 321330-31-8 (5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile)

• Product Name: 5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile
• CAS No: 321330-31-8
• Molecular Formula: C₁₁H₁₂N₂
• Molecular Weight: 172.226382255554
• CID: 304664
• PubChem ID: 53428068

5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile Properties

Names and Identifiers

• 2-Naphthalenecarbonitrile,5-amino-5,6,7,8-tetrahydro-
• 1-AMINO-6-CYANO-1,2,3,4-TETRAHYDRONAPHTHYLENE
• 5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile
• 1-AMINO-6-CYANO-1,2,3,4-TETRAHYDRONAPHTHALENE
• 5-amino-5,6,7,8-tetrahydro-naphthalen-2-carbonitrile
• 5-amino-5,6,7,8-tetrahydro-naphthalene-2-carbonitrile
• FT-0692678
• DTXSID70699723
• CS-0528626
• IGJCZZMPAPFDGB-UHFFFAOYSA-N
• SCHEMBL4142891
• J-502236
• (R)-5-amino-5,6,7,8-tetrahydronaphthalene-2-carbonitrile HCl
• CHEMBL4534180
• AKOS006294217
• 321330-31-8
• EN300-148229

• InChIKey： IGJCZZMPAPFDGB-UHFFFAOYSA-N
• Inchi： 1S/C11H12N2/c12-7-8-4-5-10-9(6-8)2-1-3-11(10)13/h4-6,11H,1-3,13H2
• SMILES： NC1C2C=CC(C#N)=CC=2CCC1

Computed Properties

• Exact Mass: 172.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 172.1
• Heavy Atom Count: 13
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• LogP: 2.59468
• PSA: 49.81000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins